4,4-Difluoro-1-[(4-fluorophenyl)methyl]cyclohexan-1-amine hydrochloride

• IUPAC Name: 4,4-difluoro-1-[(4-fluorophenyl)methyl]cyclohexan-1-amine;hydrochloride
• InChI: InChI=1S/C13H16F3N.ClH/c14-11-3-1-10(2-4-11)9-12(17)5-7-13(15,16)8-6-12;/h1-4H,5-9,17H2;1H
• InChI Key: DMFVRGSIMOEYQV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1(CC2=CC=C(C=C2)F)N)(F)F.Cl
• Molecular Formula: C13H17ClF3N
• Molecular Weight: 279.73 g/mol
• CAS RN: 1380300-35-5

Description

The compound "4,4-Difluoro-1-[(4-fluorophenyl)methyl]cyclohexan-1-amine hydrochloride" is not directly mentioned in the provided papers. However, the papers do discuss related compounds and chemical reactions that could be relevant to the analysis of similar fluorinated cyclohexane derivatives. These compounds are of interest due to their potential applications in materials science and pharmaceuticals, as indicated by the synthesis and characterization of related fluorinated aromatic compounds and polymers

Scientific Research Applications

Molecular Structure and Analysis

Research on closely related fluorinated cyclohexanes shows advancements in understanding their molecular structures. For example, a study on Methyl 4,4″-difluoro-5'-methoxy-1,1':3',1″-terphenyl-4'-carboxylate, prepared from a cyclohexenone derivative, employed IR and X-ray diffraction studies to confirm its structure. This research provided insights into the vibrational wavenumbers and geometrical parameters of similar fluorinated compounds, contributing to the knowledge of their molecular behavior and stability (Mary et al., 2014).

Synthesis and Building Blocks

Fluorinated cyclohexanes have been synthesized as building blocks for discovery chemistry programs. A study detailed the synthesis of various amine stereoisomers of the tetrafluorocyclohexyl ring system, providing a foundation for future chemical synthesis using such structures (Bykova et al., 2017).

Fluorinated Fluorophores

Fluorinated compounds have significant applications in biological studies. A practical synthesis of 4-carboxy-Pennsylvania Green methyl ester, a hydrophobic fluorinated fluorophore, demonstrates its value in labeling intracellular targets due to its cell permeability and bright fluorescence in acidic compartments, enhancing its utility for chemical biology investigations (Woydziak et al., 2013).

Xerogel Fabrication

The nucleophilic substitution of fluorine in aromatic compounds with aminoalkyl trialkoxysilanes, followed by a sol-gel process, has been used to fabricate chromophoric sol-gel materials. This process demonstrates the versatility of fluorinated compounds in material science, particularly in the production of chromophoric xerogels (Seifert et al., 2003).